Cas no 824413-96-9 ((4,4-Difluoropiperidin-yl)acetonitrile)

(4,4-Difluoropiperidin-yl)acetonitrile structure

824413-96-9 structure

Product Name:(4,4-Difluoropiperidin-yl)acetonitrile

CAS No:824413-96-9

MF:C₇H₁₀F₂N₂

MW:160.164508342743

CID:2856049

PubChem ID:2758353

Update Time:2025-04-21

(4,4-Difluoropiperidin-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 824413-96-9
- ZHB41396
- MFCD04973784
- AKOS006292686
- CS-0091546
- DB-411798
- (4,4-Difluoropiperidin-yl)acetonitrile
- DB-016444
- EN300-6770302
- D75157
- 4,4-Difluoro-1-piperidineacetonitrile
- SB42627
- SCHEMBL2334805
- 2-(4,4-difluoropiperidin-1-yl)acetonitrile
- 980-622-5
- MDL： MFCD04973784
- Inchi： 1S/C7H10F2N2/c8-7(9)1-4-11(5-2-7)6-3-10/h1-2,4-6H2
- InChI Key： TWBCLLDJDFMGNF-UHFFFAOYSA-N
- SMILES： FC1(CCN(CC#N)CC1)F

Computed Properties

Exact Mass: 160.08120465g/mol
Monoisotopic Mass: 160.08120465g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 27Å²

Experimental Properties

Melting Point: 77-79°C

(4,4-Difluoropiperidin-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	019456-250mg	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		250mg	￡86.00	2022-03-01
Fluorochem	019456-1g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		1g	￡171.00	2022-03-01
Fluorochem	019456-5g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		5g	￡512.00	2022-03-01
Fluorochem	019456-25g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		25g	￡2340.00	2022-03-01
Chemenu	CM525812-1g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	1g	$178	2022-08-31
eNovation Chemicals LLC	Y1263762-250mg	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	250mg	$260	2024-06-05
eNovation Chemicals LLC	Y1263762-1g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	1g	$445	2024-06-05
eNovation Chemicals LLC	Y1263762-5g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	5g	$1085	2024-06-05
eNovation Chemicals LLC	Y1263762-25g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	25g	$4725	2024-06-05
eNovation Chemicals LLC	Y1263762-100g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	100g	$14030	2024-06-05

(4,4-Difluoropiperidin-yl)acetonitrile Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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